Cas no 2411180-45-3 (N-Methyl-N-[[(2R)-1-(phenylmethyl)-2-piperidinyl]methyl]-2-propenamide)

• Product Name: N-Methyl-N-[[(2R)-1-(phenylmethyl)-2-piperidinyl]methyl]-2-propenamide
• CAS No: 2411180-45-3
• MF: C₁₇H₂₄N₂O
• MW: 272.385264396667
• CID: 5414292
• PubChem ID: 146106060
• Update Time: 2025-07-17

N-Methyl-N-[[(2R)-1-(phenylmethyl)-2-piperidinyl]methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[[(2R)-1-Benzylpiperidin-2-yl]methyl]-N-methylprop-2-enamide
• N-{[(2R)-1-benzylpiperidin-2-yl]methyl}-N-methylprop-2-enamide
• 2411180-45-3
• Z3024767019
• EN300-26577556
• N-Methyl-N-[[(2R)-1-(phenylmethyl)-2-piperidinyl]methyl]-2-propenamide

• Inchi： 1S/C17H24N2O/c1-3-17(20)18(2)14-16-11-7-8-12-19(16)13-15-9-5-4-6-10-15/h3-6,9-10,16H,1,7-8,11-14H2,2H3/t16-/m1/s1
• InChI Key： TWXUTWUULSCWHD-MRXNPFEDSA-N
• SMILES： C(N(C)C[C@H]1CCCCN1CC1=CC=CC=C1)(=O)C=C

Computed Properties

• Exact Mass: 272.188863393g/mol
• Monoisotopic Mass: 272.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.038±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 418.7±18.0 °C(Predicted)
• pka: 9.04±0.10(Predicted)

Additional information on N-Methyl-N-[[(2R)-1-(phenylmethyl)-2-piperidinyl]methyl]-2-propenamide

Research Briefing on N-Methyl-N-[[(2R)-1-(phenylmethyl)-2-piperidinyl]methyl]-2-propenamide (CAS: 2411180-45-3)

In recent years, the compound N-Methyl-N-[[(2R)-1-(phenylmethyl)-2-piperidinyl]methyl]-2-propenamide (CAS: 2411180-45-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings related to this molecule, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including its chiral center and amide functionality, make it a promising candidate for drug development, particularly in targeting neurological and oncological pathways.

Recent studies have explored the synthetic routes for N-Methyl-N-[[(2R)-1-(phenylmethyl)-2-piperidinyl]methyl]-2-propenamide, emphasizing enantioselective methods to ensure high purity of the (R)-configuration. Advanced techniques such as asymmetric hydrogenation and chiral auxiliary-mediated synthesis have been employed to achieve this goal. These methods not only improve yield but also reduce the formation of undesired stereoisomers, which is critical for pharmacological applications. Additionally, computational modeling has been utilized to predict the compound's reactivity and optimize synthetic pathways, further enhancing its scalability for industrial production.

The biological activity of N-Methyl-N-[[(2R)-1-(phenylmethyl)-2-piperidinyl]methyl]-2-propenamide has been investigated in various in vitro and in vivo models. Preliminary results indicate its potential as a modulator of neurotransmitter systems, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier, as demonstrated in rodent studies, underscores its therapeutic promise. Furthermore, recent findings suggest its role in inhibiting specific kinases involved in cancer cell proliferation, opening avenues for its use in oncology. However, detailed mechanistic studies and toxicity profiles are still underway to validate these observations.

In conclusion, N-Methyl-N-[[(2R)-1-(phenylmethyl)-2-piperidinyl]methyl]-2-propenamide represents a versatile molecule with significant potential in both neurological and oncological therapeutics. Continued research into its synthesis, mechanism of action, and safety profile will be essential to translate these findings into clinical applications. This briefing highlights the need for interdisciplinary collaboration to fully exploit the compound's capabilities and address existing challenges in its development.